![molecular formula C17H15Cl2NO3S B2486080 (Z)-2-(benzenesulfonyl)-1-(3,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one CAS No. 344266-98-4](/img/structure/B2486080.png)
(Z)-2-(benzenesulfonyl)-1-(3,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one
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Description
(Z)-2-(benzenesulfonyl)-1-(3,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one, often referred to as ZBDDMP, is a synthetic organophosphorus compound used in a variety of scientific research applications. It is a colorless solid that is soluble in water, alcohols, and other organic solvents. It is used as a reagent in organic synthesis and as a catalyst in the production of polymers. ZBDDMP is also used in the study of the biochemical and physiological effects of organophosphorus compounds on living organisms.
Scientific Research Applications
Synthesis and Structural Analysis :
- Rublova et al. (2017) synthesized structural isomers of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride. These molecules were structurally characterized by X-ray crystal diffraction, providing insights into molecular-electronic structure and steric hindrance. This research contributes to understanding the synthesis and structural aspects of related compounds (Rublova et al., 2017).
Application in Antimicrobial Activities :
- Alsaedi et al. (2019) explored the antimicrobial potential of novel pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety. This research indicated the effectiveness of certain derivatives against bacteria and fungi, emphasizing the antimicrobial applications of these compounds (Alsaedi et al., 2019).
Optical and Luminescence Properties :
- Fedyunyaeva and Shershukov (1993) studied the synthesis and spectral properties of 4-(5-dimethylaminophenyl-2-oxazolyl)benzenesulfonyl halides, focusing on their optical and luminescence behavior. This research provides insights into the potential applications of these compounds in optical devices (Fedyunyaeva & Shershukov, 1993).
Stereochemical Characteristics in Chemical Reactions :
- Zhang et al. (2009) developed a method for stereoselective synthesis of (Z)-4-(2-bromovinyl)benzenesulfonyl azide, demonstrating the transformation of this compound into other derivatives. This work contributes to the understanding of stereochemistry in chemical reactions (Zhang et al., 2009).
Nonlinear Optical Absorption for Optical Device Applications :
- Rahulan et al. (2014) synthesized a compound and investigated its nonlinear optical properties using a z-scan technique. The compound exhibited potential for optical device applications, such as optical limiters (Rahulan et al., 2014).
Properties
IUPAC Name |
(Z)-2-(benzenesulfonyl)-1-(3,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2NO3S/c1-20(2)11-16(24(22,23)13-6-4-3-5-7-13)17(21)12-8-9-14(18)15(19)10-12/h3-11H,1-2H3/b16-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAKZTZXOKGOGQC-WJDWOHSUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C(=O)C1=CC(=C(C=C1)Cl)Cl)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C(/C(=O)C1=CC(=C(C=C1)Cl)Cl)\S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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